Cas no 159874-33-6 (Acetamide, N-4-piperidinyl-N-propyl-)

• Product Name: Acetamide, N-4-piperidinyl-N-propyl-
• CAS No: 159874-33-6
• MF: C₁₀H₂₀N₂O
• MW: 184.278602600098
• CID: 3803793
• PubChem ID: 23369928
• Update Time: 2025-06-13

Acetamide, N-4-piperidinyl-N-propyl- Chemical and Physical Properties

Names and Identifiers

• Acetamide, N-4-piperidinyl-N-propyl-
• n-(Piperidin-4-yl)-N-propylacetamide
• 159874-33-6
• SCHEMBL295814
• CS-0276276
• EN300-713611

• Inchi： 1S/C10H20N2O/c1-3-8-12(9(2)13)10-4-6-11-7-5-10/h10-11H,3-8H2,1-2H3
• InChI Key： IAQHGKOMQZMEPL-UHFFFAOYSA-N
• SMILES： C(N(C1CCNCC1)CCC)(=O)C

Computed Properties

• Exact Mass: 184.157563266Da
• Monoisotopic Mass: 184.157563266Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 164
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 32.3Ų

Additional information on Acetamide, N-4-piperidinyl-N-propyl-

Acetamide, N-4-piperidinyl-N-propyl- (CAS No. 159874-33-6): A Comprehensive Overview

Acetamide, N-4-piperidinyl-N-propyl- (CAS No. 159874-33-6) is a significant compound in the field of pharmaceutical chemistry, exhibiting a unique structural framework that has garnered considerable attention from researchers and scientists. This compound, characterized by its acetamide core and the presence of N-4-piperidinyl and N-propyl substituents, presents a versatile platform for further chemical modifications and biological evaluations.

The structure of Acetamide, N-4-piperidinyl-N-propyl-, features a central acetamide group linked to a piperidine ring at the 4-position and a propyl group at the nitrogen atom. This configuration imparts specific physicochemical properties, including solubility, stability, and potential interactions with biological targets. The piperidine moiety, in particular, is well-documented for its role in drug design due to its ability to enhance binding affinity and metabolic stability.

In recent years, the pharmaceutical industry has seen a surge in the development of small molecules targeting neurological disorders. Compounds like Acetamide, N-4-piperidinyl-N-propyl-, with their unique structural motifs, have been explored as potential candidates for treating conditions such as epilepsy, depression, and cognitive impairments. The N-4-piperidinyl substituent is particularly noteworthy for its interaction with neurotransmitter receptors, making it a valuable scaffold for designing novel therapeutics.

One of the most compelling aspects of Acetamide, N-4-piperidinyl-N-propyl-, is its potential in modulating enzyme activity. The acetamide group can serve as a hinge region in drug design, allowing for precise interactions with active sites of enzymes involved in critical biological pathways. Recent studies have highlighted the compound's ability to inhibit certain kinases and phosphodiesterases, which are implicated in various diseases. The N-propyl group further enhances this potential by providing additional binding pockets for enzyme interactions.

The synthesis of Acetamide, N-4-piperidinyl-N-propyl-, involves multi-step organic reactions that require careful optimization to achieve high yields and purity. The introduction of the N-4-piperidinyl moiety typically involves nucleophilic substitution reactions, while the N-propyl group can be incorporated through alkylation or other coupling strategies. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to improve efficiency and selectivity.

From a pharmacokinetic perspective, Acetamide, N-4-piperidinyl-N-propyl-, exhibits promising characteristics that make it an attractive candidate for further development. Studies indicate that the compound has good oral bioavailability and moderate metabolic stability, suggesting its potential for clinical translation. Additionally, the presence of both polar and nonpolar regions in its structure enhances its solubility profile, which is crucial for drug formulation.

The biological activity of Acetamide, N-4-piperidinyl-N-propyl-, has been extensively evaluated in vitro and in vivo. Preclinical studies have demonstrated its efficacy in models of neurological disorders, where it exhibits potent anticonvulsant and anxiolytic effects. The compound's ability to cross the blood-brain barrier has also been observed, which is essential for treating central nervous system (CNS) disorders.

Future research directions for Acetamide, N-4-piperidinyl-N-propyl-, include exploring its mechanism of action in greater detail. Understanding how the compound interacts with specific biological targets will provide insights into its therapeutic potential and help guide further optimization efforts. Additionally, computational modeling techniques such as molecular docking can be employed to predict binding affinities and identify potential lead compounds derived from this scaffold.

The versatility of Acetamide, N-4-piperidinyl-N-propyl-, as a chemical entity also opens up possibilities for derivative development. By modifying either the acetamide group or the substituents attached to the piperidine ring, researchers can generate libraries of compounds with tailored properties. Such libraries are invaluable for high-throughput screening campaigns aimed at identifying novel drug candidates.

In conclusion, Acetamide, N-4-piperidinyl-N-propyl-, (CAS No. 159874-33-6) represents a promising compound in pharmaceutical chemistry due to its unique structural features and potential biological activities. Its role in drug design is underscored by recent advancements in understanding its pharmacological properties and synthetic methodologies. As research continues to uncover new therapeutic applications for this compound and its derivatives, it is poised to make significant contributions to the development of novel treatments for various diseases.